2-(benzylthio)-5-(4-methoxyphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-5-(4-methoxyphenyl)-1-[3-(trifluoromethyl)phenyl]imidazole
• InChI: InChI=1S/C24H19F3N2OS/c1-30-21-12-10-18(11-13-21)22-15-28-23(31-16-17-6-3-2-4-7-17)29(22)20-9-5-8-19(14-20)24(25,26)27/h2-15H,16H2,1H3
• InChI Key: JGTLZPSBVGRWAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC4=CC=CC=C4
• Molecular Formula: C24H19F3N2OS
• Molecular Weight: 440.5 g/mol

Description

2-(benzylthio)-5-(4-methoxyphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Corrosion Inhibition

Imidazole derivatives, including structures similar to 2-(benzylthio)-5-(4-methoxyphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole, have been studied for their corrosion inhibition properties. A study highlights the use of imidazole derivatives in protecting mild steel in acidic solutions. These compounds show significant corrosion inhibition efficiency, attributed to their strong adsorption capabilities, following the Langmuir model. The presence of functional groups like methoxy enhances their performance, suggesting potential applications in material protection and preservation in corrosive environments (Prashanth et al., 2021).

Anticancer Activity

Imidazole-based compounds are explored for their anticancer potential. Research indicates that certain imidazole derivatives can induce apoptosis and cellular senescence in cancer cells. The modifications in the imidazole structure, including the introduction of methoxyphenyl groups, play a crucial role in enhancing their activity against various cancer cell types. This suggests the significance of structural modifications in developing effective anticancer agents (Sharma et al., 2014).

Material Science

In the realm of material science, imidazole derivatives with methoxyphenyl components are used to synthesize new materials with potential electronic and optical applications. These materials exhibit unique properties, such as enhanced thermal stability and specific electronic characteristics, making them suitable for use in electronic devices and as part of innovative technological solutions (Anand & Muthusamy, 2018).

Antimicrobial Activity

The antimicrobial potential of imidazole derivatives is also notable. Studies demonstrate their effectiveness against a range of microbial strains, highlighting the role of methoxyphenyl and other substituents in enhancing their antimicrobial properties. This opens up possibilities for their use in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Khanage et al., 2020).